Cas no 951478-68-5 (N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl}acetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl}acetamide
• CAS No: 951478-68-5
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 5448556
• Update Time: 2025-05-19

N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-oxo-2-phenylpyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide
• N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl}acetamide

• Inchi： 1S/C23H23N5O4/c1-31-20-9-8-16(12-21(20)32-2)10-11-24-22(29)14-27-23(30)19-13-18(26-28(19)15-25-27)17-6-4-3-5-7-17/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,24,29)
• InChI Key： NSVAQXYUTBVBLA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CN1C(=O)C2=CC(C3=CC=CC=C3)=NN2C=N1

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo1,5-d1,2,4triazin-5-yl}acetamide

N-2-(3,4-Dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide: A Comprehensive Overview

N-2-(3,4-Dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl}acetamide (CAS No. 951478-68-5) is a complex organic compound with a unique structural composition that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides and features a pyrazolo[1,5-d][1,2,4]triazine core, which is a heterocyclic structure known for its potential bioactivity. The molecule also incorporates a 3,4-dimethoxyphenethyl group and a phenyl substituent, contributing to its intricate architecture and diverse functional groups.

The pyrazolo[1,5-d][1,2,4]triazine moiety is a key structural element in this compound. This heterocycle is characterized by fused rings containing nitrogen atoms at specific positions, which can influence the compound's electronic properties and reactivity. Recent studies have highlighted the potential of such heterocycles in modulating enzyme activity and receptor binding, making them valuable targets in drug discovery. For instance, researchers have explored the ability of pyrazolo[1,5-d][1,2,4]triazine derivatives to inhibit kinase enzymes associated with cancer progression.

The 3,4-dimethoxyphenethyl group attached to the acetamide portion of the molecule introduces additional complexity. Methoxy groups are known to enhance the lipophilicity of compounds and can act as electron-donating substituents. These properties may influence the compound's solubility and permeability across biological membranes. Recent advancements in computational chemistry have allowed for precise modeling of such substituent effects on molecular behavior.

From a synthetic perspective, the construction of N-2-(3,4-Dimethoxyphenyl)ethyl-2-{4-oxo-2-phenyl...}acetamide involves multi-step organic synthesis techniques. The synthesis typically begins with the preparation of the pyrazolo[1,5-d][1,2,4]triazine core through cyclization reactions involving appropriate amine precursors. Subsequent steps involve coupling reactions to introduce the phenethyl and phenyl substituents onto the core structure.

Recent research has focused on evaluating the biological activity of this compound and its analogs. In vitro studies have demonstrated potential anti-inflammatory and antioxidant properties attributed to its structural features. Additionally, computational docking studies suggest that this compound may bind to specific protein targets involved in neurodegenerative diseases.

Despite its promising characteristics, further preclinical studies are required to fully understand its pharmacokinetics and toxicity profile. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its therapeutic potential in various disease models.

In conclusion,N-2-(3,4-Dimethoxyphenyl)ethyl...}acetamide (CAS No. 951478-68-5) represents an intriguing candidate for drug development due to its unique structure and emerging biological activities. Continued research into its properties will undoubtedly shed light on its role in future therapeutic interventions.